Cas no 72928-50-8 (Acetaldehyde,2-[4-(1,1-dimethylethyl)phenoxy]-)

• Product Name: Acetaldehyde,2-[4-(1,1-dimethylethyl)phenoxy]-
• CAS No: 72928-50-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 565609
• PubChem ID: 166373
• Update Time: 2025-04-19

Acetaldehyde,2-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-[4-(1,1-dimethylethyl)phenoxy]-
• [4-(1,1-dimethylethyl)phenoxy]acetaldehyde
• 2-(4-tert-butylphenoxy)acetaldehyde
• (4-(1,1-Dimethylethyl)phenoxy)acetaldehyde
• (4-tert-butylphenoxy)acetaldehyde
• (p-tert-Butylphenoxy)acetaldehyde
• Acetaldehyde, (4-(1,1-dimethylethyl)phenoxy)-
• Acetaldehyde, 2-(4-(1,1-dimethylethyl)phenoxy)-
• 72928-50-8
• 2-[4-(1,1-dimethylethyl) phenoxy]acetoaldehyde
• SCHEMBL1822846
• MNRZECIRFMLTEY-UHFFFAOYSA-N
• 2-[4-(1,1-dimethylethyl)phenoxy]acetoaldehyde
• EINECS 277-080-0
• DTXSID7072672
• Acetaldehyde, [4-(1,1-dimethylethyl)phenoxy]-
• NS00037440
• AKOS011011217

• Inchi： 1S/C12H16O2/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-8H,9H2,1-3H3
• InChI Key： MNRZECIRFMLTEY-UHFFFAOYSA-N
• SMILES： O(CC=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 282.4°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.49
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes